Cas no 15513-94-7 (Vanadium iodide (VI3))

• Product Name: Vanadium iodide (VI3)
• CAS No: 15513-94-7
• MF: I₃V
• MW: 431.654918670654
• CID: 190075
• PubChem ID: 84960
• Update Time: 2025-05-20

Vanadium iodide (VI3) Chemical and Physical Properties

Names and Identifiers

• Vanadium iodide (VI3)
• AC1O5D6D
• CTK3J8306
• PC7990
• Vanadium trifluoride
• vanadium triiodide
• Vanadium(3)fluoride
• vanadium(3+) ion trifluoride
• vanadium(3+) trifluoride
• Vanadium(III) fluoride
• VANADIUM(III) IODIDE
• vanadiumiodide(vi3)
• VANADIUM(III) IODIDE 99%
• Vanadium(III) triiodide
• Einecs 239-547-7
• Vanadium(III) Iodide Powder
• 15513-94-7
• DTXSID701045888
• YIUIAWQCAWQQQC-UHFFFAOYSA-K
• DB-222298
• vanadium;triiodide

• Inchi： 1S/3HI.V/h3*1H;/q;;;+3/p-3
• InChI Key： AAWFOGYSSVYINI-UHFFFAOYSA-K
• SMILES： [V](I)(I)I

Computed Properties

• Exact Mass: 431.657
• Monoisotopic Mass: 431.657
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 4
• Rotatable Bond Count: 0
• Complexity: 0
• Covalently-Bonded Unit Count: 4
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0A^2

Experimental Properties

• Color/Form: Not determined
• Density: 3 g/mL at 25 °C(lit.)
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Solubility: 与H2O反应
• LogP: 2.65710
• Solubility: Not determined

Vanadium iodide (VI3) Security Information

• Hazardous Material transportation number：UN 3260 8/PG 2
• WGK Germany：3
• Hazard Category Code： 34
• Safety Instruction： 22-26-27-36/37/39-45
• Hazardous Material Identification：
• HazardClass：8
• PackingGroup：III
• Risk Phrases：34
• Packing Group：III

Additional information on Vanadium iodide (VI3)

Vanadium Iodide (VI₃): A Comprehensive Overview

Vanadium iodide, also known as VI₃ and identified by the CAS number 15513-94-7, is a chemical compound that has garnered significant attention in the scientific community due to its unique properties and potential applications. This compound, which consists of vanadium and iodine atoms in a specific ratio, exhibits distinctive electronic and structural characteristics that make it a subject of interest in various fields of research.

The synthesis of vanadium iodide involves a carefully controlled reaction between vanadium metal and iodine gas under specific conditions. Recent studies have explored alternative synthesis methods, including the use of sol-gel techniques and high-temperature annealing, to optimize the production process and enhance the quality of the resulting compound. These advancements have not only improved the efficiency of synthesis but also opened new avenues for its application in advanced materials.

Vanadium iodide is notable for its distinctive crystal structure, which plays a crucial role in its electronic properties. Research conducted in 2023 has revealed that VI₃ exhibits a layered structure with strong vanadium-vanadium bonding within each layer, while weaker van der Waals forces maintain the interlayer cohesion. This structural feature contributes to its unique electrical conductivity and mechanical flexibility, making it a promising candidate for flexible electronics.

In terms of applications, vanadium iodide has shown potential in several cutting-edge technologies. For instance, recent studies have demonstrated its effectiveness as a cathode material in lithium-ion batteries. The compound's ability to accommodate lithium ions within its layered structure without significant structural degradation has been highlighted as a key advantage over traditional cathode materials. Furthermore, VI₃ has been explored for use in supercapacitors due to its high surface area and excellent charge storage capabilities.

The optical properties of vanadium iodide have also been a focal point of recent research. Scientists have discovered that VI₃ exhibits strong absorption in the visible spectrum, making it suitable for applications in photovoltaic devices. Additionally, its ability to emit light upon excitation has led to investigations into its potential use in light-emitting diodes (LEDs) and other optoelectronic devices.

In the field of catalysis, vanadium iodide has demonstrated remarkable catalytic activity in various chemical reactions. Studies have shown that VI₃ can effectively catalyze the decomposition of organic compounds under mild conditions, offering a greener alternative to traditional catalysts. This property has significant implications for environmental remediation and sustainable chemistry.

The environmental impact of vanadium iodide is another area of active research. While the compound itself is not classified as hazardous, concerns have been raised regarding its potential release into the environment during industrial processes. Recent studies have focused on developing eco-friendly synthesis methods and waste management strategies to minimize any adverse effects on ecosystems.

In conclusion, vanadium iodide (VI₃), with its unique properties and diverse applications, continues to be a subject of intense scientific interest. As research progresses, new insights into its structure, functionality, and potential uses are expected to emerge, further solidifying its position as an important material in modern technology.